8-[(2-oxo-2,3-dihydro-1H-imidazol-4-yl)carbonyl]-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 8-(2-oxo-1,3-dihydroimidazole-4-carbonyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H26N4O3/c26-18-7-10-21(14-24(18)12-8-16-5-2-1-3-6-16)9-4-11-25(15-21)19(27)17-13-22-20(28)23-17/h1-3,5-6,13H,4,7-12,14-15H2,(H2,22,23,28)
• InChI Key: VVVKZZNFWIURIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CN(C1)C(=O)C4=CNC(=O)N4
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

The synthesis of related diazaspiro undecane derivatives often involves multistep reactions, including Michael addition and cyclization steps. For example, Ahmed et al. (2012) described the synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones from 1,3-diaryl-2-propen-1-ones and barbituric acids without using any catalyst, showcasing a method that might be adaptable for synthesizing the compound (Ahmed et al., 2012).

Molecular Structure Analysis

Crystallographic studies offer insights into the molecular structure of similar compounds. Zeng et al. (2021) provided a detailed crystal structure analysis of a 1,5-dioxaspiro[5.5] derivative, demonstrating the importance of hydrogen bonding in the structural assembly. Such studies are crucial for understanding the molecular geometry, electron distribution, and potential interaction sites of the compound (Zeng, Wang, & Zhang, 2021).

Chemical Reactions and Properties

Spirocyclic compounds, including diazaspiro undecanes, exhibit a range of chemical reactivity due to their unique structural features. Rashevskii et al. (2020) highlighted the enhanced reactivity of similar spirocyclic anhydrides in the Castagnoli-Cushman reaction, suggesting that the compound might also exhibit unique reactivity patterns in specific synthetic contexts (Rashevskii et al., 2020).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystallinity, can be inferred from related studies. For instance, the crystallographic study by Zeng et al. (2021) not only reveals the molecular structure but also provides clues about the physical state and stability of similar compounds under various conditions (Zeng, Wang, & Zhang, 2021).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards nucleophiles or electrophiles, can be partly understood through the synthesis and reactivity studies of similar compounds. The work by Rashevskii et al. (2020) and others demonstrates the potential for diverse chemical transformations, highlighting the spirocyclic core's role in facilitating reactions through strategic positioning of functional groups (Rashevskii et al., 2020).

Mechanism of Action

The mechanism of action of imidazole compounds can vary greatly depending on the specific compound and its intended use. For example, some imidazole derivatives show antimicrobial potential against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes.

Future Directions

The future directions of imidazole compounds are promising due to their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs, and there is a great importance of heterocyclic ring containing drugs.